Cas no 607368-87-6 (4-(1-Ethyl-1H-imidazo4,5-cpyridin-2-yl)-1,2,5-oxadiazol-3-amine)

• Product Name: 4-(1-Ethyl-1H-imidazo4,5-cpyridin-2-yl)-1,2,5-oxadiazol-3-amine
• CAS No: 607368-87-6
• MF: C₁₀H₁₀N₆O
• MW: 230.22600030899
• CID: 495816
• PubChem ID: 23646578
• Update Time: 2025-04-19

4-(1-Ethyl-1H-imidazo4,5-cpyridin-2-yl)-1,2,5-oxadiazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-(1-Ethyl-1H-imidazo[4,5-c]pyridin-2-yl)-1,2,5-oxadiazol-3-amine
• 1,2,5-Oxadiazol-3-amine, 4-(1-ethyl-1H-imidazo[4,5-c]pyridin-2-yl)-
• 1,2,5-Oxadiazol-3-amine,4-(1-ethyl-1H-imidazo[4,5-c]pyridin-2-yl)-(9CI)
• 4-(1-ethylimidazo[4,5-c]pyridin-2-yl)-1,2,5-oxadiazol-3-amine
• AG-G-20746
• Aminofurazanyl-azabenzimidazole 1
• ANW-67775
• CHEMBL189657
• CTK2E9267
• MolPort-004-792-312
• SureCN4717136
• 4-{1-ethyl-1H-imidazo[4,5-c]pyridin-2-yl}-1,2,5-oxadiazol-3-amine
• BDBM14032
• 607368-87-6
• SCHEMBL4717136
• DTXSID00635316
• UGHABJRZQKZAHP-UHFFFAOYSA-N
• AKOS015064429
• 4-(1-Ethyl-1H-imidazo[4,5-c]pyridin-2-yl)furazan-3-ylamine
• DB-339582
• SB-729743
• 4-(1-Ethyl-1H-imidazo4,5-cpyridin-2-yl)-1,2,5-oxadiazol-3-amine

• Inchi： 1S/C10H10N6O/c1-2-16-7-3-4-12-5-6(7)13-10(16)8-9(11)15-17-14-8/h3-5H,2H2,1H3,(H2,11,15)
• InChI Key： UGHABJRZQKZAHP-UHFFFAOYSA-N
• SMILES： O1N=C(C(C2=NC3C=NC=CC=3N2CC)=N1)N

Computed Properties

• Exact Mass: 230.0918
• Monoisotopic Mass: 230.09160896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 95.6Ų

Experimental Properties

• PSA: 95.65

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazo-[4,5-c]pyridines